
A Technical Guide to the Properties and
Formation of Dawsonite

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1143670 Get Quote

Abstract: Dawsonite, a sodium aluminum carbonate hydroxide mineral with the chemical

formula NaAlCO₃(OH)₂, is a subject of increasing interest in geological and material sciences.

Primarily known for its potential role in geological carbon sequestration, its formation is a key

indicator of specific geochemical conditions, particularly high partial pressures of CO₂. This

technical guide provides a comprehensive overview of the mineralogical properties, geological

formation, and laboratory synthesis of dawsonite. It is intended for researchers, scientists, and

professionals in geology and materials science. While the synthetic analogue of dawsonite,

dihydroxyaluminum sodium carbonate, has applications as an antacid, this guide will clarify its

limited role in complex drug development pathways.

Mineralogical Properties of Dawsonite
Dawsonite was first discovered in 1874 at the McGill University campus in Montreal, Canada,

and was named after geologist Sir John William Dawson.[1] It is a secondary hydrothermal

mineral that typically forms at low temperatures through the decomposition of aluminum

silicates.[2]

Physical and Crystallographic Properties
Dawsonite crystallizes in the orthorhombic crystal system, belonging to the dipyramidal (mmm)

crystal class.[1] Its crystals are typically small, appearing as lamellar to acicular (needle-like)

formations, often grouped in spherulites, tufts, or fine radiated encrustations.[2] The mineral is

usually colorless to white, though pink varieties have been noted.[3] It exhibits a vitreous or
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silky luster, a white streak, and is transparent.[3] Dawsonite has a perfect cleavage on {110}

and an uneven fracture.[4]

Quantitative Data Summary
The key quantitative properties of dawsonite are summarized in the tables below for ease of

reference.

Table 1: Crystallographic and Physical Properties of Dawsonite

Property Value Citations

Chemical Formula NaAlCO₃(OH)₂ [1][4]

Crystal System Orthorhombic [3][4]

Space Group Imam [3]

Unit Cell Parameters
a = 6.759 Å, b = 10.425 Å, c =

5.585 Å
[3]

Formula Mass 144.00 g/mol [1]

Mohs Hardness 3 [3]

Density (Measured) 2.436 g/cm³ [3]

Density (Calculated) 2.431 g/cm³ [3]

Table 2: Optical Properties of Dawsonite
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Property Value Citations

Optical Character Biaxial (-) [2]

Refractive Indices
nα = 1.466, nβ = 1.542, nγ =

1.596
[4]

Birefringence δ = 0.130 [4]

2V Angle (Measured) 77° [4]

Diaphaneity Transparent [3]

Geological Formation and Occurrence
The formation of dawsonite is indicative of specific geological environments, primarily those

with high CO₂ partial pressure.[4] It is a key mineral in the study of Carbon Capture and

Storage (CCS) as it can trap CO₂ in a solid, mineral state.[5]

Formation Environments and Conditions
Natural dawsonite typically forms in a temperature range of 25-200 °C.[4] It is commonly found

at depths between 1,000 and 2,200 meters.[4] Its formation is favored in alkaline environments,

though some studies suggest it can also form in neutral to weakly acidic fluids.[4] Geologically,

it occurs as an authigenic mineral in alkaline shales and coal-bearing rocks, such as in the

Green River Formation, USA, and the Sydney Basin, Australia.[1] It also forms in

hydrothermally altered feldspathic dikes and as a coating on vug walls and fractures.[1]

The formation process involves several key inputs, including a source of sodium and aluminum,

high CO₂ concentration, and appropriate temperature and pressure conditions, leading to the

precipitation of dawsonite.
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Required Geochemical Inputs
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Logical flow of the geological formation of dawsonite.

Precursor Minerals and Associations
The formation of dawsonite often results from the alteration of aluminosilicate minerals.

Precursors can include plagioclase, sodium feldspar, potassium feldspar, montmorillonite, and

mica.[4] Feldspathic sandstone is considered an optimal rock type for its formation.[4]

Dawsonite is commonly found in association with other minerals such as fluorite, calcite,

dolomite, pyrite, and quartz.[1]

Experimental Protocols for Dawsonite Synthesis
The conditions for dawsonite formation can be replicated in the laboratory. Various synthesis

protocols have been developed, primarily for research into carbon sequestration and material

science.

Protocol 1: Hydrothermal Synthesis from Colloidal
Aluminum Hydroxide
This method involves the reaction of an aluminum source with sodium bicarbonate under

controlled temperature and pH.

Methodology:
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Prepare Al(OH)₃ Suspension: An aluminum hydroxide (Al(OH)₃) colloidal suspension is

prepared by mixing a 1 M solution of aluminum chloride (AlCl₃) with a 3 M solution of sodium

hydroxide (NaOH).[6]

Add Bicarbonate: A 1 M solution of sodium bicarbonate (NaHCO₃) is added to the Al(OH)₃

suspension. A molar ratio of NaHCO₃ to Al of 8 is recommended to ensure the formation of a

single dawsonite-type compound.[6]

Adjust pH: The initial pH of the solution is adjusted to approximately 10.0 using a 3 M NaOH

solution.[6]

Hydrothermal Reaction: The mixed solution is sealed in a Teflon-lined autoclave and heated

to a predefined temperature (e.g., 80, 120, or 160 °C) for 24 hours.[6]

Product Recovery: After cooling the autoclave, the resulting solution is filtered to separate

the solid product (dawsonite) from the liquid.[6]
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Experimental workflow for hydrothermal synthesis of dawsonite.
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Protocol 2: Solid-State Synthesis
A non-aqueous method for synthesizing dawsonite has also been developed, which is notable

for its simplicity.

Methodology:

Prepare Reactants: Equimolar quantities of finely pulverized aluminum hydroxide (e.g.,

gibbsite) and sodium bicarbonate (NaHCO₃) are intimately mixed. The particle size should

be smaller than 90 μm.[7]

High-Pressure Reaction: The dry powder mixture is placed in a high-pressure reactor.[7]

Calcination: The mixture is heated to a temperature between 150 °C and 250 °C for 1 to 6

hours under a carbon dioxide pressure of 120 to 360 psig.[7]

Product Recovery: After cooling and depressurization, the resulting dawsonite product is

dried.[7]

Relevance in Pharmaceutical Applications
The audience for this guide includes drug development professionals; therefore, it is critical to

address the role of dawsonite-related compounds in this field. The mineral dawsonite itself is

not used in pharmaceuticals. However, its synthetic chemical analogue, dihydroxyaluminum

sodium carbonate, is an active ingredient in some over-the-counter antacid medications.[8]

There is no scientific literature suggesting that dihydroxyaluminum sodium carbonate interacts

with complex biological signaling pathways in the manner of a targeted therapeutic agent. Its

mechanism of action is a direct and simple chemical neutralization of excess gastric acid

(hydrochloric acid, HCl). This interaction can affect the absorption of other drugs, primarily

through chelation or pH-dependent changes in solubility.[9][10]

The neutralization reaction is as follows: NaAl(OH)₂CO₃ + 3 HCl → NaCl + AlCl₃ + 2 H₂O +

CO₂
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Mechanism of action for dihydroxyaluminum sodium carbonate as an antacid.

Conclusion
Dawsonite is a mineral of significant geological importance, offering insights into CO₂-rich

environments and holding potential for carbon sequestration strategies. Its physical, chemical,

and optical properties are well-defined, and its formation is constrained to specific low-

temperature hydrothermal or authigenic conditions requiring an aluminosilicate precursor. While

laboratory synthesis is straightforward, its application in the pharmaceutical field is limited to

the antacid properties of its synthetic analogue, which acts via direct acid neutralization rather

than through complex biological pathways. This guide provides a foundational technical

overview for professionals engaged in geological, material, and pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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